Cas no 38228-50-1 (2-Heptanone, 6-(acetyloxy)-)

• Product Name: 2-Heptanone, 6-(acetyloxy)-
• CAS No: 38228-50-1
• MF: C₉H₁₆O₃
• MW: 172.221543312073
• CID: 1488797
• Update Time: 2024-08-23

2-Heptanone, 6-(acetyloxy)- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanone, 6-(acetyloxy)-

• Inchi： 1S/C9H16O3/c1-7(10)5-4-6-8(2)12-9(3)11/h8H,4-6H2,1-3H3
• InChI Key： ANYRCIZNXMJVBC-UHFFFAOYSA-N
• SMILES： CC(=O)CCCC(OC(C)=O)C

Computed Properties

• Exact Mass: 172.10998

Experimental Properties

• Density: 0.967±0.06 g/cm3(Predicted)
• Boiling Point: 253.8±23.0 °C(Predicted)
• PSA: 43.37